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Compound of Interest

Compound Name: Dimethylmalononitrile

Cat. No.: B1205571 Get Quote

An In-depth Technical Guide to the Safety and Handling of Dimethylmalononitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for

dimethylmalononitrile, a key reagent in various synthetic applications. The following sections

detail its physical and chemical properties, toxicological data, safe handling protocols, and

emergency procedures to ensure its responsible and safe use in a laboratory setting.

Chemical and Physical Properties
Dimethylmalononitrile is a white, low-melting solid or colorless liquid with a nitrile odor.[1][2] It

is a flammable solid and should be handled with care.[3]
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Property Value Reference

CAS Number 7321-55-3 [2]

Molecular Formula C₅H₆N₂ [2]

Molecular Weight 94.11 g/mol [3]

Appearance

White to colorless or light

yellow powder, lump, or clear

liquid

[2][4]

Melting Point 31-33 °C (lit.) [2][3]

Boiling Point 120 °C at 44 hPa (lit.) [1]

Flash Point 63 °C (145.4 °F) - closed cup [1][3]

Density 0.9690 g/cm³ (rough estimate) [4]

Storage Temperature
2-8°C under inert gas

(Nitrogen or Argon)
[2][4]

Toxicological Data and Hazard Information
Dimethylmalononitrile is classified as acutely toxic if swallowed, in contact with skin, or if

inhaled.[5] It can cause serious eye and skin irritation and may cause respiratory irritation.[5]

Acute Toxicity
Route Value Species Reference

Dermal LD50 300 mg/kg Not Specified [1]

Inhalation LC50 3 mg/L (4 h)
Not Specified (Acute

toxicity estimate)
[1]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

Data sourced from PubChem and ChemicalBook Safety Data Sheets.[5][6]

Mechanism of Toxicity
The toxicity of many nitrile compounds is associated with their in vivo metabolism, which can

release cyanide.[7] Cyanide, in turn, can inhibit cellular respiration by binding to cytochrome c

oxidase in the mitochondria. While the specific metabolism of dimethylmalononitrile has not

been extensively detailed in the provided search results, it is prudent to assume a similar

potential for cyanide release.

Additionally, some reactions involving dimethylmalononitrile have been shown to proceed via

a radical mechanism.[8] This reactivity could contribute to its toxicity through the generation of

reactive radical species within biological systems.
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Caption: Plausible toxicity pathway for dimethylmalononitrile.

Safe Handling and Experimental Protocols
Adherence to strict safety protocols is mandatory when handling dimethylmalononitrile.

Engineering Controls
Ventilation: Always handle dimethylmalononitrile in a properly functioning chemical fume

hood to minimize inhalation exposure.[9] The ventilation system should be designed to

prevent the accumulation and recirculation of vapors.[9]

Work Surface: Use a disposable plastic-backed absorbent liner ("bench paper") or a

stainless steel tray to protect work surfaces from contamination.[10]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles and a face shield.[10]

Gloves: Wear chemical-resistant gloves. Nitrile gloves (minimum 5-mil thickness) provide

splash protection but should be changed immediately upon contamination.[11][12] For more

extensive handling, consider thicker gloves or double-gloving.
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Protective Clothing: A lab coat, long pants, and closed-toe shoes are required.[10] For

procedures with a higher risk of splashing, an acid-resistant apron is recommended.[10]

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, use a full-face respirator with appropriate cartridges (e.g., type ABEK) or a

supplied-air respirator.[1]

General Handling Workflow
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Caption: General workflow for handling dimethylmalononitrile.
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Storage
Store dimethylmalononitrile in a tightly sealed container in a cool, dry, and well-ventilated

area.[6] It should be stored under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C.[2][4]

Keep away from heat, sparks, and open flames.[1] Store separately from strong oxidizing

agents and acids.[1][9]

Disposal
Dispose of dimethylmalononitrile and any contaminated materials as hazardous waste.[6]

Use a licensed disposal company and do not mix with other waste.[6] Uncleaned containers

should be treated as the product itself.[6]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving

dimethylmalononitrile.

First Aid Measures
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Exposure Route First Aid Protocol Reference

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Seek immediate

medical attention.

[6]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with soap

and plenty of water for at least

15 minutes. Seek immediate

medical attention.

[6]

Eye Contact

Rinse cautiously with water for

at least 15 minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

[6]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water. Seek

immediate medical attention.

[6]

Spill Response
Minor Spill:

Evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material.

Carefully sweep up the absorbed material and place it in a sealed, labeled container for

hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.chemicalbook.com/msds/dimethylmalononitrile.pdf
https://www.chemicalbook.com/msds/dimethylmalononitrile.pdf
https://www.chemicalbook.com/msds/dimethylmalononitrile.pdf
https://www.chemicalbook.com/msds/dimethylmalononitrile.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Major Spill:

Evacuate the laboratory and alert others.

Prevent entry to the area.

Contact your institution's emergency response team immediately.

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

Unsuitable Extinguishing Media: Do not use a direct water jet.[1]

Specific Hazards: Combustion may produce toxic fumes, including carbon oxides, nitrogen

oxides, and hydrogen cyanide.[1] Vapors can form explosive mixtures with air.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Emergency Response Logic
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Caption: Decision-making flow for emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1205571?utm_src=pdf-body-img
https://www.benchchem.com/product/b1205571?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. DIMETHYLMALONONITRILE - Safety Data Sheet [chemicalbook.com]

2. DIMETHYLMALONONITRILE | 7321-55-3 [chemicalbook.com]

3. ジメチルマロノニトリル 97% | Sigma-Aldrich [sigmaaldrich.com]

4. DIMETHYLMALONONITRILE CAS#: 7321-55-3 [m.chemicalbook.com]

5. 2,2-Dimethylpropanedinitrile | C5H6N2 | CID 23742 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. chemicalbook.com [chemicalbook.com]

7. Toxicology of methacrylonitrile - PubMed [pubmed.ncbi.nlm.nih.gov]

8. Copper-catalyzed radical transnitrilation of arylborons with dimethylmalononitrile and
mechanistic insights - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

9. stacks.cdc.gov [stacks.cdc.gov]

10. Article - Laboratory Safety Manual - ... [policies.unc.edu]

11. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

12. Fact Sheet: Disposable Nitrile Gloves in Chemical Labs | PennEHRS [ehrs.upenn.edu]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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